N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H15N5O4/c1-7-5-9(8(2)22-7)12-16-17-14(23-12)15-11(20)10-6-19(3)18-13(10)21-4/h5-6H,1-4H3,(H,15,17,20)
• InChI Key: MMHIGLZYBVWJRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3=CN(N=C3OC)C
• Molecular Formula: C14H15N5O4
• Molecular Weight: 317.30 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a furan ring, an oxadiazole ring, and a pyrazole ring. The presence of these rings suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan, oxadiazole, and pyrazole rings would contribute to the rigidity of the molecule, potentially leading to interesting electronic and optical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its boiling point and melting point compared to simpler compounds. The presence of the methoxy and carboxamide groups could also influence its solubility.

Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of compounds related to the specified chemical, including derivatives with antiallergic, antibacterial, and antiprotozoal activities, has been reported. These compounds are evaluated for their potential in treating allergies, bacterial infections, and protozoal diseases, showcasing their diverse therapeutic applications (Huang et al., 1994), (Aghekyan et al., 2020), (Ismail et al., 2004).

Chemical Properties and Applications

• Research into the chemical properties of related compounds, including their synthesis and potential applications in materials science, has been conducted. These studies involve the development of polymers with specific properties for industrial applications, highlighting the compound's relevance beyond pharmaceutical uses (Sava et al., 2003).

Anticancer and Antimicrobial Potential

• Novel derivatives exhibiting anticancer and antimicrobial activities have been synthesized and tested, indicating the potential utility of such compounds in developing new therapeutic agents for treating cancer and infections (Ahsan et al., 2012), (Shamsuzzaman et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it would interact with biological targets in the body to exert its effects. Without specific studies, it’s hard to predict the exact mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to study its electronic and optical properties given its complex structure. It could also be interesting to explore its potential uses in fields like medicinal chemistry or materials science.